2-[(2-Methylpropan-2-yl)oxycarbonylamino]spiro[3.5]nonane-2-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.5]nonane-2-carboxylic acid
• InChI: InChI=1S/C15H25NO4/c1-13(2,3)20-12(19)16-15(11(17)18)9-14(10-15)7-5-4-6-8-14/h4-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: BOERHISUPIBZAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC2(C1)CCCCC2)C(=O)O
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol
• CAS RN: 2375261-36-0

Description

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Synthesis and Evaluation of Anticonvulsant Activity

Spiro compounds, such as spiro[4.5]decane-2-carboxylic acid and spiro[4.6]undecane-2-carboxylic acid, have been synthesized and evaluated for their anticonvulsant activity. These compounds, serving as cyclic analogues of valproic acid, demonstrate the role of the carboxylic acid group in anticonvulsant effectiveness. The study by Scott et al. (1985) found that spiro[4.6]undecane-2-carboxylic acid showed promising activity in pentylenetetrazol and picrotoxin evaluations, though it did not provide adequate protection against maximal electroshock seizures in mice (Scott et al., 1985).

Organocatalytic Synthesis and High Enantiopurity

Chen et al. (2009) reported an enantioselective organocatalytic approach for the synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives with high enantiopurity and structural diversity. These derivatives exhibit significant biological activities, and the method allows for rapid synthesis with excellent stereoselectivities, opening new avenues for medicinal chemistry and diversity-oriented synthesis (Chen et al., 2009).

Novel Polyimides with High Organosolubility and Optical Transparency

Zhang et al. (2010) prepared a novel spiro(fluorene-9,9′-xanthene) skeleton bis(ether amine) monomer, leading to the synthesis of new polyimides that exhibit high organosolubility and optical transparency. These materials, capable of forming transparent, flexible, and strong films, could have applications in areas requiring materials with low moisture absorption and low dielectric constants (Zhang et al., 2010).

Mechanistic Studies in Urea Chemistry

Butler et al. (1980) explored the reaction mechanisms of urea and its derivatives with 1-phenylpropane-1,2-dione in acid solutions, leading to the formation of bicyclic and spiro compounds. This research provides insights into the chemistry of urea derivatives and their potential applications in synthesizing complex organic molecules (Butler et al., 1980).

Synthesis and Properties of Energetic Materials

Storey et al. (2011) investigated new energetic materials based on the spiro[4.4]nonane system. This research aimed to develop high-performance energetic ingredients and polymers for structural components, contributing to advancements in materials science for applications requiring high energy density materials (Storey et al., 2011).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include keeping away from heat, avoiding breathing dust/fume/gas/mist/vapors/spray, and wearing protective gloves/protective clothing/eye protection/face protection.